87862-25-7

m-Iodobenzyl guanidine sulfate

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• CAS RN:
• 87862-25-7

• Formula:
• C16H22I2N6O4S

• InChI:
• InChI=1S/2C8H10IN3.H2O4S/c2*9-7-3-1-2-6(4-7)5-12-8(10)11;1-5(2,3)4/h2*1-4H,5H2,(H4,10,11,12);(H2,1,2,3,4)

• InChIKey:
• XNACDNPGABUBFR-UHFFFAOYSA-N

• m-Iodobenzylguanidine (MIBG) is an analogue of norepinephrine with anticancer activity. It inhibits cell growth in a panel of human and mouse leukemia, fibrosarcoma, melanoma, and neuroblastoma cell lines when used at a concentration of 20 µg/ml and reduces clonogenic survival of L1210 leukemia cells in a concentration-dependent manner. MIBG increases survival in N1E155 and L1210 mouse xenograft models when administered at doses of 40 and 20 mg/kg, respectively. It selectively accumulates in chromaffin tissues and tumors and formulations containing radiolabeled forms of MIBG have been used as imaging agents in the diagnosis and treatment of neuroendocrine tumors. MIBG also inhibits ADP-ribose linkage to membrane proteins in turkey erythrocyte membranes.
  A guanidine analog with specific affinity for tissues of the sympathetic nervous system and related tumors. The radiolab...

m-Iodobenzylguanidine sulfate

• CAS RN:
• 103346-16-3; 87862-25-7

• Formula:
• C8H12IN3O4S

• InChI:
• InChI=1S/C8H10IN3.H2O4S/c9-7-3-1-2-6(4-7)5-12-8(10)11;1-5(2,3)4/h1-4H,5H2,(H4,10,11,12);(H2,1,2,3,4)

• InChIKey:
• NMHJRGCKGFRFAQ-UHFFFAOYSA-N

• M-Iodobenzylguanidine sulfate is a useful research compound. Its molecular formula is C8H12IN3O4S and its molecular weight is 373.17. The purity is usually 95%.